2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide oxalate

• IUPAC Name: 2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide;oxalic acid
• InChI: InChI=1S/C16H20N4O4.C2H2O4/c21-14(17-7-12-3-1-5-22-12)10-20-8-11(9-20)16-18-15(19-24-16)13-4-2-6-23-13;3-1(4)2(5)6/h2,4,6,11-12H,1,3,5,7-10H2,(H,17,21);(H,3,4)(H,5,6)
• InChI Key: CYKFUHSJQYDTJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C18H22N4O8
• Molecular Weight: 422.4 g/mol

Description

2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide oxalate is a useful research compound. Its molecular formula is C18H22N4O8 and its molecular weight is 422.394. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemistry and Heterocyclic Compound Applications

Research on the photochemistry of heterocyclic compounds, particularly involving the interaction of 1,3,4-oxadiazoles with furan, provides insights into novel photo-induced reactions. These studies contribute to the understanding of cycloadduct formation and acylation processes, which are relevant for synthesizing new materials and developing photoreactive agents (Tsuge, Oe, & Tashiro, 1973).

Energetic Materials Development

The synthesis and characterization of energetic materials based on oxadiazole and furazan rings highlight the potential of these heterocycles in creating compounds with moderate thermal stabilities and insensitivity towards impact and friction. These properties make them suitable for applications in explosives and propellants, underscoring the relevance of structural analogs in designing new energetic materials (Yu et al., 2017).

Therapeutic Potential and Biological Activities

The therapeutic potential of compounds containing oxadiazole and furan rings, such as antibacterial, antitumor, antiviral, and antioxidant activities, demonstrates the broad applicability of these structures in drug development. This aspect is crucial for discovering new medications and exploring pharmacological properties of heterocyclic compounds (Siwach & Verma, 2020).

Synthesis and Structural Characterization

Studies on the synthesis of biheteroaryls and energetic salts involving furan and oxadiazole derivatives emphasize the importance of these compounds in material science and organic synthesis. The detailed structural characterization, including crystallography and NMR spectroscopy, aids in understanding the molecular framework and properties of these materials, guiding the design of new compounds with tailored properties (Alcaide, Almendros, Carrascosa, & Torres, 2010).